molecular formula C8H18ClNO3 B8428437 2,2-Bis(methoxymethyl)morpholine hydrochloride CAS No. 276862-80-7

2,2-Bis(methoxymethyl)morpholine hydrochloride

Cat. No. B8428437
CAS RN: 276862-80-7
M. Wt: 211.68 g/mol
InChI Key: WXUDQHMDVSNQHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-Bis(methoxymethyl)morpholine hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO3 and its molecular weight is 211.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Bis(methoxymethyl)morpholine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Bis(methoxymethyl)morpholine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

276862-80-7

Product Name

2,2-Bis(methoxymethyl)morpholine hydrochloride

Molecular Formula

C8H18ClNO3

Molecular Weight

211.68 g/mol

IUPAC Name

2,2-bis(methoxymethyl)morpholine;hydrochloride

InChI

InChI=1S/C8H17NO3.ClH/c1-10-6-8(7-11-2)5-9-3-4-12-8;/h9H,3-7H2,1-2H3;1H

InChI Key

WXUDQHMDVSNQHD-UHFFFAOYSA-N

Canonical SMILES

COCC1(CNCCO1)COC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-benzyl-2,2-bis(methoxymethyl)morpholine (6 g) and conc HCl (2.41 ml) in MeOH (60 ml) was added 20% palladium hydroxide on charcoal (1.2 g), and the whole was stirred for 2 hours at room temperature under hydrogen (2.0 atm). The catalyst was filtered off, and the filtrate was concentrated under reduced pressure to give 2,2-bis(methoxymethyl)morpholine hydrochloride (3.6 g). The obtained HCl salt was diluted with CH2Cl2 and washed with 1N—NaOH. The organic phase was concentrated under reduced pressure to give gave free form, which was used for next reaction.
Name
4-benzyl-2,2-bis(methoxymethyl)morpholine
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
2.41 mL
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One

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